Cas no 49787-02-2 (4-(5-METHYL-1,2,4-OXADIAZOL-3-YL)PHENOL)

4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol is a heterocyclic compound featuring a phenol group linked to a 5-methyl-1,2,4-oxadiazole moiety. This structure imparts unique chemical properties, making it valuable in pharmaceutical and agrochemical research. The oxadiazole ring contributes to stability and bioactivity, while the phenolic hydroxyl group offers functional versatility for further derivatization. Its balanced lipophilicity and electron-withdrawing characteristics enhance its potential as a building block in drug discovery, particularly for targeting enzyme inhibition or receptor modulation. The compound’s well-defined synthesis route ensures high purity, supporting reproducible results in experimental applications. Suitable for use in medicinal chemistry and material science, it serves as a key intermediate in developing bioactive molecules.

4-(5-METHYL-1,2,4-OXADIAZOL-3-YL)PHENOL structure

49787-02-2 structure

Product Name:4-(5-METHYL-1,2,4-OXADIAZOL-3-YL)PHENOL

CAS No:49787-02-2

MF:C₉H₈N₂O₂

MW:176.172021865845

MDL:MFCD06655819

CID:932821

PubChem ID:4962397

Update Time:2025-06-07

4-(5-METHYL-1,2,4-OXADIAZOL-3-YL)PHENOL Chemical and Physical Properties

Names and Identifiers

- 4-(5-METHYL-1,2,4-OXADIAZOL-3-YL)PHENOL
- 4-(5-methyl-1,2,4-oxadiazol-3-ylidene)cyclohexa-2,5-dien-1-one
- 4-(5-methyl-[1,2,4]oxadiazol-3-yl)phenol
- 49787-02-2
- G30673
- BS-14109
- 4-(5-Methyl-1,2,4-oxadiazol-3-yl)-phenol
- BBL010857
- 4-(5-methyl-[1,2,4]oxadiazol-3-yl)-phenol
- SCHEMBL1128734
- Phenol, 4-(5-methyl-1,2,4-oxadiazol-3-yl)-
- AKOS002681175
- Z90124429
- 4-(5-methyl-1,2,4-oxadiazol-3-yl)phenol, AldrichCPR
- STK641637
- DB-106079
- MFCD06655819
- J-513599
- EN300-13373
- DTXSID70421945
- CS-0452962
- CUCWKDHLIRIVLB-UHFFFAOYSA-N
- MDL： MFCD06655819
- Inchi： 1S/C9H8N2O2/c1-6-10-9(11-13-6)7-2-4-8(12)5-3-7/h2-5,12H,1H3
- InChI Key： CUCWKDHLIRIVLB-UHFFFAOYSA-N
- SMILES： O1C(C)=NC(C2C=CC(=CC=2)O)=N1

Computed Properties

Exact Mass: 176.058577502g/mol
Monoisotopic Mass: 176.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 59.2Å²

4-(5-METHYL-1,2,4-OXADIAZOL-3-YL)PHENOL Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019146534-1g	4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol	49787-02-2	97%	1g	$273.36	2023-09-01
Alichem	A019146534-5g	4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol	49787-02-2	97%	5g	$670.00	2023-09-01
Chemenu	CM521067-1g	4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol	49787-02-2	97%	1g	$119	2024-07-16
abcr	AB293941-1 g	4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol, 95%; .	49787-02-2	95%	1g	€169.40	2023-04-26
TRC	B498485-100mg	4-(5-methyl-1,2,4-oxadiazol-3-yl)phenol	49787-02-2		100mg	$ 50.00	2022-06-07
TRC	B498485-500mg	4-(5-methyl-1,2,4-oxadiazol-3-yl)phenol	49787-02-2		500mg	$ 160.00	2022-06-07
TRC	B498485-1g	4-(5-methyl-1,2,4-oxadiazol-3-yl)phenol	49787-02-2		1g	$ 250.00	2022-06-07
Enamine	EN300-13373-0.05g	4-(5-methyl-1,2,4-oxadiazol-3-yl)phenol	49787-02-2	95%	0.05g	$47.0	2023-02-09
Enamine	EN300-13373-0.1g	4-(5-methyl-1,2,4-oxadiazol-3-yl)phenol	49787-02-2	95%	0.1g	$71.0	2023-02-09
Enamine	EN300-13373-0.25g	4-(5-methyl-1,2,4-oxadiazol-3-yl)phenol	49787-02-2	95%	0.25g	$102.0	2023-02-09